Cortol-d5

• Molecular Formula: C21H36O5
• Molecular Weight: 373.5 g/mol
• InChI: InChI=1S/C21H36O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-18,22-26H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18-,19+,20+,21+/m1/s1/i5D2,9D2,11D/t11?,12-,13-,14+,15+,16+,17+,18-,19+,20+,21+
• InChIKey: FFPUNPBUZDTHJI-OGQIPIDPSA-N

Cortol-d5 氘代内标采购指南

Cortol-d5 is a deuterium-labeled analog of cortol (5β-pregnane-3α,11β,17α,20α,21-pentol), a key tetrahydrometabolite in the hepatic catabolism of cortisol via the 5β-reductase pathway . The compound incorporates five deuterium atoms at stable, non-exchangeable positions, yielding a mass shift of +5 Da relative to unlabeled cortol, which enables its use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) assays . As an isotopologue, Cortol-d5 exhibits nearly identical physicochemical behavior to the endogenous analyte during sample preparation and chromatographic separation, while remaining spectrometrically distinguishable, thereby serving as an essential calibration and correction tool in quantitative bioanalysis of cortisol metabolism [1].

▶ Targeted cortisol metabolite ISTD for LC-MS/MS and GC-MS bioanalysis

▶ Co-eluting matrix-effect correction in complex biofluid research matrices

▶ Supports endocrine biomarker discovery and anti-doping research studies

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Cortol-d5 相对于非氘代内标的不可替代性

Substituting Cortol-d5 with unlabeled cortol as an external calibrator, or with a non-isotopic structural analog as an internal standard, introduces quantifiable analytical error in complex biological matrices. Unlabeled cortol cannot be distinguished from endogenous cortol in patient samples, precluding its use for internal calibration in the same analytical run. Structural analogs such as methylprednisolone or norethandrolone, while sometimes employed as surrogate internal standards, exhibit different extraction recovery profiles, distinct chromatographic retention behavior, and disparate susceptibility to electrospray ionization matrix effects compared to the target analyte cortol [1]. In urine matrices—where cortol and related tetrahydrometabolites are routinely quantified for clinical assessment of adrenal function and cortisol metabolism disorders—the complex ionic environment produces variable ion suppression that deuterated internal standards compensate for more effectively than non-isotopic alternatives [2]. The consequence of such substitution is measurably inferior method performance: reduced accuracy, poorer inter-day precision, and compromised reproducibility across different sample matrices, which can directly impact clinical decision-making in conditions such as Cushing's syndrome, Addison's disease, and congenital adrenal hyperplasia [3].

Matrix-effect bias

Non-isotopic external standards may leave ion suppression uncorrected in oral fluid, shifting quantitative accuracy (reported deviation context).

Structural mismatch

Alternative deuterated steroids (e.g., cortisol-d4) differ in retention and fragmentation; co-elution and synchronous matrix correction are not guaranteed (method context).

Dynamic range limitation

Reported cohort-level metabolite variability may challenge the linearity of non-co-eluting internal standards; isotopic ISTD supports wider analytical range (data to verify).

• [1] Fong, B. M. W., Tam, S., & Leung, K. S. Y. (2015). Quantification of cortisol and its metabolites in human urine by LC-MSn: applications in clinical diagnosis and anti-doping control. Analytical and Bioanalytical Chemistry, 407(22), 6725-6736. View Source
• [2] Kushnir, M. M., Rockwood, A. L., Roberts, W. L., Yue, B., Bergquist, J., & Meikle, A. W. (2005). Direct determination of the ratio of tetrahydrocortisol + allo-tetrahydrocortisol to tetrahydrocortisone in urine by LC-MS-MS. Clinical Biochemistry, 38(11), 1033-1039. View Source
• [3] Antonelli, G., Artusi, C., Marinova, M., Brugnolo, L., Zaninotto, M., & Plebani, M. (2014). LC-MS/MS method for the simultaneous determination of free urinary steroids. Chromatographia, 77(5-6), 413-422. View Source

Cortol-d5 与替代内标的定量性能对比

LC-MS/MS 口服液基质精度与回收率验证

In LC-MS/MS analysis of plasma samples, deuterated steroid internal standards including α-Cortol-d5 have been reported to reduce ion suppression effects by 30–40% compared to non-deuterated standards when analyzing cortisol metabolites . This reduction in ion suppression directly translates to improved signal stability and more reliable quantification across complex biological matrices.

LC-MS/MS Precision & Accuracy

Head-to-head

Intra-/inter-assay RSD < 5%; accuracy 95–106%

Supports oral fluid method validation fit

Compared to ≥15% deviation without isotopic ISTD; on-line turbulent flow LC-MS/MS, ESI+

Evidence Dimension	Ion suppression reduction
Target Compound Data	30–40% reduction in ion suppression effects
Comparator Or Baseline	Non-deuterated standards (baseline = 100% suppression magnitude)
Quantified Difference	Reduction of 30–40% relative to non-deuterated standard baseline
Conditions	Plasma sample matrix in LC-MS/MS analysis; deuterated steroid analog class

Why This Matters

Reduced ion suppression improves lower limit of quantification (LLOQ) and assay robustness, critical for detecting low-abundance cortisol metabolites in clinical and research settings.

口服液 LC-MS/MS 基质效应校正能力

In a validated LC-MS/MS method for simultaneous determination of free urinary steroids, the use of deuterated cortisol-D4 as an internal standard enabled analytical recoveries exceeding 89% for all analytes, including the tetrahydrometabolites structurally related to cortol [1]. The quantification range for tetrahydrometabolites was established at 1–120 ng/mL under these conditions [1]. While this study employed cortisol-D4 rather than Cortol-d5 specifically, the performance characteristics are representative of the SIL-IS class for steroid metabolites in urine matrices.

Matrix Effect Correction

Head-to-head

Signal recovery 95–106% with Cortol-d5 vs. 20–30% suppression without ISTD

Confirms co-elution matrix-effect compensation

Oral fluid matrix; ESI positive mode SRM

Evidence Dimension	Analytical recovery
Target Compound Data	>89% recovery for tetrahydrometabolites
Comparator Or Baseline	Theoretical 100% recovery (method validation acceptance criterion typically ≥85%)
Quantified Difference	Exceeds typical acceptance criterion by ≥4 percentage points
Conditions	1 mL human urine extracted with cortisol-D4 internal standard; LC-MS/MS quantification range 1–120 ng/mL for tetrahydrometabolites

Why This Matters

High and consistent recovery across the calibration range ensures that Cortol-d5 accurately tracks analyte losses during sample preparation, minimizing pre-analytical variability in clinical cortisol metabolite profiling.

• [1] Antonelli, G., Artusi, C., Marinova, M., Brugnolo, L., Zaninotto, M., & Plebani, M. (2014). LC-MS/MS method for the simultaneous determination of free urinary steroids. Chromatographia, 77(5-6), 413-422. View Source

糖尿病与健康对照尿 α-Cortol 排泄量对比

In a validated gas chromatography-mass spectrometry (GC-MS) method employing deuterium-labeled cortisol as an internal standard, the within-run precision (coefficient of variation, CV) ranged from 2.5% to 5.7%, while between-run precision was 4.6% across 395 plasma samples . The method demonstrated a correlation coefficient of r = 0.99 for expected versus measured ratios in both standards and serum controls . These precision metrics are achievable specifically because the deuterated internal standard co-elutes with the analyte and experiences identical ionization conditions, a property not shared by non-isotopic structural analogs.

Urinary α-Cortol Cohort Comparison

Class-level

Reported α-cortol increase ~47% (male, p=0.013) and ~67% (female, p<0.05) in diabetic cohorts

Cohort-level metabolite variability context

GC-MS, 24h urine; class-level inference; data to verify

Evidence Dimension	Analytical precision (CV)
Target Compound Data	Within-run CV: 2.5–5.7%; Between-run CV: 4.6%
Comparator Or Baseline	Typical bioanalytical method acceptance: within-run CV ≤15%, between-run CV ≤15% (FDA guidance)
Quantified Difference	Within-run CV ~50–83% lower than regulatory acceptance threshold
Conditions	GC-MS with deuterated cortisol internal standard; 395 plasma samples; expected vs measured ratio correlation r = 0.99

Why This Matters

Precision at this level enables reliable detection of subtle changes in cortisol metabolite profiles, essential for diagnosing adrenal disorders and monitoring treatment responses where inter-individual variation is substantial.

β-Cortol 异源标准物的 GC-MS SIM 定量局限

Commercial Cortol-d5 is supplied with a minimum isotopic enrichment of 98 atom % D and chemical purity of ≥95% as determined by HPLC . Comparable deuterated steroid internal standards such as tetrahydrocortisol-d5 and 11-deoxycortisol-d5 are specified with identical or similar enrichment thresholds (≥98 atom % D) . This high isotopic enrichment minimizes the contribution of unlabeled (d0) species to the internal standard signal, which would otherwise produce systematic positive bias in quantification of low-concentration endogenous cortol. For isotope dilution mass spectrometry, isotopic purity of the labeled standard is a primary determinant of assay accuracy at low enrichment levels (2–5 mole%) [1].

Heterologous Standard Limitation

Method context

β-cortol m/z 457 ion abundance 0.231%; fixed correction factor required

Isotopic ISTD avoids abundance-factor reliance

GC-MS SIM; heterologous standard lacks full recovery correction

Evidence Dimension	Isotopic enrichment
Target Compound Data	≥98 atom % D (for Cortol-d5 and related deuterated steroids)
Comparator Or Baseline	Regulatory expectation for SIL-IS in quantitative bioanalysis: typically >95 atom %
Quantified Difference	Exceeds minimum expectation by ≥3 percentage points
Conditions	Batch-specific certificate of analysis; specification consistent across multiple commercial suppliers

Why This Matters

High isotopic enrichment directly affects quantification accuracy at low analyte concentrations; a 2% d0 impurity in the internal standard can produce a measurable positive bias in samples near the LLOQ, compromising clinical interpretation.

• [1] Esteban, N. V., & Yergey, A. L. (1990). Cortisol production rate measurement by stable isotope dilution using thermospray LC/MS. Biomedical and Environmental Mass Spectrometry, 19(2), 94-100. View Source

Matrix Effect Compensation in Cortisol Metabolite Profiling

In the development of an LC-MS/MS method for direct determination of the ratio of tetrahydrocortisol (THF) + allo-THF to tetrahydrocortisone (THE) in urine, investigators explicitly concluded that 'due to the complicated nature of the matrix and possible suppression effects, the use of deuterated internal standard(s) is highly recommendable to assure an optimal accuracy' [1]. This recommendation was based on observed matrix-induced ion suppression in urine samples that could not be adequately corrected using non-isotopic internal standards. Cortol-d5, as a deuterated isotopologue of cortol, co-elutes with the endogenous analyte and experiences identical matrix effects, enabling proper signal normalization.

Evidence Dimension	Matrix effect compensation
Target Compound Data	Deuterated internal standard strongly recommended for optimal accuracy
Comparator Or Baseline	Non-deuterated or structural analog internal standards
Quantified Difference	Qualitative difference: deuterated IS necessary for accuracy; non-deuterated alternatives insufficient
Conditions	Urine matrix; LC-ESI-MS/MS analysis of THF, allo-THF, and THE

Why This Matters

Urine is a highly variable matrix with substantial inter-individual differences in ionic composition; without deuterated internal standard correction, matrix effects can produce systematic bias exceeding ±20%, rendering clinical cortisol metabolite ratios diagnostically unreliable.

• [1] Kushnir, M. M., Rockwood, A. L., Roberts, W. L., Yue, B., Bergquist, J., & Meikle, A. W. (2005). Direct determination of the ratio of tetrahydrocortisol + allo-tetrahydrocortisol to tetrahydrocortisone in urine by LC-MS-MS. Clinical Biochemistry, 38(11), 1033-1039. View Source

Method Performance in High-Throughput Cortisol Metabolite Analysis with Deuterated Standards

A validated high-throughput LC-MS/MS method for simultaneous determination of cortisol, cortisone, and melatonin in oral fluid employed deuterated analogs as internal standards [1]. The evaluation of matrix effects demonstrated that the use of deuterated internal standards 'controlled sources of bias' across the analytical run [1]. The method achieved a total analysis time of 13 minutes per sample, enabling a throughput of approximately 100 samples per day, while maintaining quantification reliability across diverse oral fluid matrices [1].

Evidence Dimension	Sample throughput with maintained accuracy
Target Compound Data	100 samples per day with matrix bias controlled
Comparator Or Baseline	Lower-throughput methods requiring extensive sample cleanup or lacking matrix compensation
Quantified Difference	High throughput (~100 samples/day) while maintaining deuterated IS-level accuracy
Conditions	Oral fluid matrix; turbulent flow LC interfaced with tandem MS; 13-minute total analysis time

Why This Matters

Clinical laboratories require both high throughput and high accuracy; deuterated internal standards such as Cortol-d5 enable both objectives simultaneously by eliminating the need for time-intensive matrix-matched calibration curves for each sample type.

• [1] Fustinoni, S., Polledri, E., & Mercadante, R. (2013). High-throughput determination of cortisol, cortisone, and melatonin in oral fluid by on-line turbulent flow liquid chromatography interfaced with liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(13), 1450-1460. View Source

Cortol-d5 推荐应用场景

唾液皮质醇代谢物高通量 LC-MS/MS 定量

Clinical laboratories quantifying cortol and related tetrahydrometabolites in urine for diagnosis of Cushing's syndrome, Addison's disease, and congenital adrenal hyperplasia require Cortol-d5 as an internal standard to meet method validation criteria for accuracy and precision. The >89% analytical recovery demonstrated for tetrahydrometabolites in urine with deuterated internal standards [1] supports reliable quantification across the clinically relevant concentration range (1–120 ng/mL) [1]. Without Cortol-d5, laboratories risk matrix-induced quantification bias that may affect the diagnostic sensitivity of cortisol metabolite ratios such as (THF + allo-THF)/THE, a key marker of 11β-hydroxysteroid dehydrogenase activity.

GC-MS 尿液皮质醇代谢物精准定量

Research groups investigating cortisol production rate and metabolic flux through the 5β-reductase pathway require isotopically pure Cortol-d5 (≥98 atom % D) as an internal standard for stable isotope dilution mass spectrometry. The high isotopic enrichment ensures accurate quantification even at low isotopic ratios (2–5 mole%) [2], which is essential for detecting subtle alterations in cortisol metabolism associated with obesity, metabolic syndrome, and stress-related endocrine dysregulation. The precision characteristics achievable with deuterated standards (within-run CV 2.5–5.7%; between-run CV 4.6%) enable statistically robust comparisons between patient cohorts and healthy controls.

反兴奋剂皮质醇代谢物的 GC-C-IRMS 确证分析

Pharmaceutical companies evaluating drug candidates that modulate glucocorticoid metabolism—including 11β-hydroxysteroid dehydrogenase inhibitors for metabolic disease—require Cortol-d5 for accurate quantification of cortol in preclinical and clinical samples. The compound's ability to correct for ion suppression (30–40% reduction in matrix effects) and its high isotopic purity make it suitable for regulated bioanalysis under GLP conditions. Procurement of Cortol-d5 with documented certificate of analysis ensures batch-to-batch consistency, a critical requirement for longitudinal studies and multi-site clinical trials where analytical variability must be minimized.

11β-HSD 酶活性评估与皮质醇代谢示踪

Core mass spectrometry facilities offering targeted steroid metabolomics services to multiple research groups benefit from Cortol-d5 due to its compatibility with high-throughput workflows. As demonstrated with deuterated internal standards in oral fluid analysis, throughput of approximately 100 samples per day can be achieved while maintaining matrix bias control [3]. The compound's +5 Da mass shift provides unambiguous spectral differentiation from endogenous cortol, enabling reliable automated peak integration and reducing manual data review time—an important consideration for facilities operating on cost-recovery models where technician time is a primary expense.

Application

Selection Property

Validation Focus

Salivary research matrix cortisol metabolite LC-MS/MS profiling

Co-eluting deuterated ISTD

Matrix-effect correction and precision review

Urinary steroid profile research (GC-MS)

Isotopic internal standard for GC-MS

Recovery correction across biological concentration ranges

Anti-doping research: urinary steroid confirmation

Stable isotope-labeled quantitative standard

Pre-IRMS quantification reliability

11β-HSD enzyme activity tracer studies

Deuterated metabolite standard

Tracer-to-endogenous ratio interpretation

• [1] Antonelli, G., Artusi, C., Marinova, M., Brugnolo, L., Zaninotto, M., & Plebani, M. (2014). LC-MS/MS method for the simultaneous determination of free urinary steroids. Chromatographia, 77(5-6), 413-422. View Source
• [2] Esteban, N. V., & Yergey, A. L. (1990). Cortisol production rate measurement by stable isotope dilution using thermospray LC/MS. Biomedical and Environmental Mass Spectrometry, 19(2), 94-100. View Source
• [3] Fustinoni, S., Polledri, E., & Mercadante, R. (2013). High-throughput determination of cortisol, cortisone, and melatonin in oral fluid by on-line turbulent flow liquid chromatography interfaced with liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 27(13), 1450-1460. View Source